![molecular formula C12H17BrClN B2446051 1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride CAS No. 1955530-44-5](/img/structure/B2446051.png)
1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride
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Overview
Description
1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride is a chemical compound with the molecular formula C12H17BrClN. It has a molecular weight of 290.63 . The IUPAC name for this compound is 1-(4-bromophenyl)cyclohexan-1-amine hydrochloride .
Molecular Structure Analysis
The InChI code for 1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride is 1S/C12H16BrN.ClH/c13-11-6-4-10(5-7-11)12(14)8-2-1-3-9-12;/h4-7H,1-3,8-9,14H2;1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride is a powder that is stored at room temperature . More specific physical and chemical properties were not available in the sources I found.Scientific Research Applications
Inhibition of Serotonin Uptake
1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride demonstrates significant applications in inhibiting serotonin uptake. Fuller et al. (1978) studied its analog, 4-(p-bromophenyl)-bicyclo (2,2,2) octan-1-amine, and found it to be a potent antagonist of serotonin depletion in rats and mice, indicating its role in regulating serotonin-related functions (Fuller, Snoddy, Perry, Bymaster, & Wong, 1978).
Chemical Synthesis and Reactions
This compound is significant in various chemical synthesis processes. Lygin and Meijere (2009) reported that o-Bromophenyl isocyanide, a related compound, reacts with primary amines to produce 1-substituted benzimidazoles, highlighting its utility in organic synthesis (Lygin & Meijere, 2009). Bauld et al. (1996) also demonstrated the use of tris(4-bromophenyl)aminium hexachloroantimonate in cation radical polymerization, signifying its potential in polymer science (Bauld, Aplin, Yueh, Sarker, & Bellville, 1996).
Bromo-Amination Reactions
Fujioka et al. (2006) explored the use of this compound in intramolecular bromo-amination reactions, highlighting its role in the asymmetric synthesis of gamma-lycorane (Fujioka, Murai, Ohba, Hirose, & Kita, 2006).
Amide Derivative Synthesis
Yang et al. (2017) demonstrated the efficient synthesis of 1-(4-bromophenyl)-1H-tetrazol-5-amine and related amide derivatives, indicating its importance in the creation of novel chemical compounds (Yang, Ouyang, Sun, Wang, Zhu, Tan, Wang, & Hong, 2017).
Material Science Applications
Kagathara and Parsania (2001) used halogenated bisphenol-C resins, including derivatives of 1-(4-bromophenyl)cyclohexan-1-amine hydrochloride, to investigate the mechano-electrical properties and chemical resistance of epoxy laminates, showing its applicability in material science (Kagathara & Parsania, 2001).
Chemical Reaction Kinetics
Studies like Castro et al. (2001) on the kinetics and mechanisms of thionocarbonate reactions with alicyclic amines showcase the role of 1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride and similar compounds in understanding reaction dynamics (Castro, Leandro, Quesieh, & Santos, 2001).
Safety and Hazards
properties
IUPAC Name |
1-(4-bromophenyl)cyclohexan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN.ClH/c13-11-6-4-10(5-7-11)12(14)8-2-1-3-9-12;/h4-7H,1-3,8-9,14H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEARXANASIJKSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=CC=C(C=C2)Br)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromophenyl)cyclohexan-1-amine hydrochloride | |
CAS RN |
1955530-44-5 |
Source
|
Record name | 1-(4-bromophenyl)cyclohexan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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